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Compound of Interest

Compound Name: N-2-Pyridinylalanine

CAS No.: 76478-29-0

Cat. No.: B14057822

Get Quote

Executive Summary & Nomenclature Clarification
In the realm of medicinal chemistry and peptide engineering, N-2-Pyridinylalanine—more

formally known in IUPAC nomenclature as 3-(2-pyridyl)-L-alanine (2-Pal) or 2-pyridylalanine—

represents a critical non-canonical amino acid (NCAA). It serves as a robust, high-affinity

metal-binding isostere of Histidine.

Note on Nomenclature: While "N-2-Pyridinylalanine" technically implies substitution at the

amine nitrogen (N-substituted), commercial chemical databases frequently index 3-(2-pyridyl)-

alanine under this identifier [1, 2]. Given the dominance of the side-chain derivative (2-Pal) in

drug development for ATCUN motifs, radiopharmaceuticals, and peptide stapling, this guide

focuses on the 3-(2-pyridyl)-alanine isomer.

This whitepaper dissects the coordination chemistry, thermodynamic stability, and experimental

characterization of 2-Pal, providing a roadmap for its integration into metallo-peptide drug

candidates.
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The utility of 2-Pal stems from its pyridine side chain, which offers a distinct electronic and

steric profile compared to the imidazole group of Histidine.

The Ligand Field
Unlike Histidine (pKa ~6.0), the pyridine nitrogen of 2-Pal has a lower pKa (~5.2). This ensures

that at physiological pH (7.4), the pyridine ring remains unprotonated and available for metal

coordination, eliminating the pH-dependent "on/off" switching often seen with Histidine-based

binding sites.

Donor Atom: Pyridine Nitrogen (

hybridized).

Chelation Mode: Typically acts as a bidentate or tridentate ligand in peptides.

Bidentate: Coordinates via the Pyridine-N and the backbone Amide-N (deprotonated).

Tridentate: In N-terminal positions, it coordinates via the Terminal Amine-N, Pyridine-N,

and potentially a Carbonyl-O.

Visualization of Coordination Logic
The following diagram illustrates the decision logic for selecting 2-Pal over Histidine in ligand

design.
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Ligand Design Requirement

Is pH Sensitivity Required?

Target Metal Hardness

No (Stable binding)

Select Histidine (His)
(pKa ~6.0, pH-switchable)

Yes (Endosomal release)

Borderline (Zn, Cu)

Select 2-Pyridylalanine (2-Pal)
(pKa ~5.2, Stable at pH 7.4)

Soft/Borderline (Cu, Ni, Zn)

Coordination Geometry

Square Planar (Cu, Ni)
ATCUN Motif

N-Terminal Position

Octahedral (Zn, Co)
Structural Staple

Internal Position

Click to download full resolution via product page

Figure 1: Decision matrix for incorporating 2-Pal into peptide scaffolds based on pH sensitivity

and metal coordination requirements.

Thermodynamics & Metal Selectivity
2-Pal exhibits a high affinity for transition metals, following the Irving-Williams series: Cu(II) >

Ni(II) > Zn(II) > Co(II).

Comparative Stability Constants (Log K)
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The following table summarizes the stability constants of 2-Pal complexes compared to

Histidine. Note the enhanced stability for Copper(II) in specific geometries due to the

-acceptor capability of the pyridine ring.

Metal Ion Ligand
Log K1
(Stepwise)

Coordination
Geometry

Significance

Cu(II) 2-Pal ~8.5 - 9.2
Square Planar

(distorted)

High affinity;

useful for

radiolabeling

(e.g.,

Cu).

Cu(II) Histidine ~10.2 Square Planar

Histidine binds

stronger but is

pH sensitive.

Ni(II) 2-Pal ~6.8
Octahedral / Sq.

Planar

Forms robust

ATCUN-like

motifs for DNA

cleavage.[1]

Zn(II) 2-Pal ~5.5
Tetrahedral /

Octahedral

Structural

scaffolding; "Zinc

Finger" mimetic.

Data synthesized from coordination chemistry principles and peptide analog studies [1, 3].

The ATCUN Motif Enhancement
In N-terminal positions (e.g., 2-Pal-Gly-His...), 2-Pal can replace the N-terminal amine or the

third-position Histidine in ATCUN (Amino-Terminal Cu/Ni binding) motifs.

Mechanism: The pyridine nitrogen facilitates the deprotonation of backbone amides, lowering

the pH threshold for complex formation compared to standard sequences.

Result: Tighter binding of Cu(II) and Ni(II) at slightly acidic pH (tumor microenvironment

relevant).
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Applications in Drug Development[2]
Radiopharmaceuticals
2-Pal is increasingly used in peptide receptor radionuclide therapy (PRRT). Its ability to

coordinate radionuclides like

Lu and

Cu allows for the creation of stable chelates without the need for bulky external chelators (like
DOTA) in some designs, or as an auxiliary anchor to improve pharmacokinetics [3].

Case Study: Substitution of Tyr3 with 2-Pal in Somatostatin antagonists (e.g., LM3 analogs)

demonstrated that while 2-Pal maintains receptor affinity, the specific regioisomer (2-Pal vs

3-Pal vs 4-Pal) significantly alters renal retention and hydrophilicity [3].

Peptide Stapling via Metal Clips
By placing two 2-Pal residues at positions

and

of an alpha-helix, the addition of a metal ion (Pd(II) or Cu(II)) can "staple" the peptide, enforcing
helicity and improving proteolytic stability. This is a reversible staple, unlike covalent
hydrocarbon stapling.

Experimental Protocols
To validate the metal-binding properties of a 2-Pal-containing peptide, a combination of

Potentiometric Titration and Spectroscopic validation is required.

Protocol: Potentiometric Determination of Stability
Constants
Objective: Determine the protonation constants (

) and metal stability constants (

).

Preparation:
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Prepare a 2 mM solution of the 2-Pal peptide in degassed

(ionic strength adjustor).

Prepare

(carbonate-free) as titrant.

Calibration:

Calibrate the glass electrode using standard buffers (pH 4.0, 7.0, 10.0).

Determine the exact concentration of KOH via Gran's plot method.

Ligand Titration (Acid-Base):

Acidify the peptide solution to pH ~2.5 with HCl.

Titrate with KOH under

atmosphere to pH 11.0.

Data Output: Calculates ligand

values (expect Pyridine

).

Metal Titration:

Add metal salt (

or

) at a 1:1 molar ratio.

Repeat titration. The divergence of the curve from the ligand-only curve indicates complex

formation.

Analysis:
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Use fitting software (e.g., HYPERQUAD or PSEQUAD) to solve the mass balance

equations and derive

.

Protocol: Isothermal Titration Calorimetry (ITC)
Objective: Measure binding enthalpy (

) and stoichiometry (

).

Cell: 20-50 µM 2-Pal peptide in HEPES buffer (pH 7.4).

Syringe: 0.5-1.0 mM Metal Chloride solution.

Injection: 20 injections of 2 µL.

Insight: A steep inflection point indicates tight binding (

). Exothermic peaks usually indicate favorable enthalpy driven by bond formation.

Experimental Workflow Diagram
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(2-Pal Peptide + Metal Salt) Select Method
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Figure 2: Workflow for characterizing the metal-binding parameters of 2-Pal derivatives.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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